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Compound of Interest

Compound Name: 2-(Dodecylamino)ethanol

Cat. No.: B100219

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Dodecylamino)ethanol is a long-chain amino alcohol that has garnered significant interest
in various scientific and industrial fields. Its amphiphilic nature, possessing both a hydrophilic
amino-ethanol head and a hydrophobic dodecyl tail, makes it an effective surfactant. This dual
characteristic is central to its applications in areas such as the formulation of detergents,
personal care products, and as a corrosion inhibitor. In the realm of biomedical research, its
ability to interact with cell membranes has led to investigations into its potential as a
component in drug delivery systems and as an antimicrobial agent. This technical guide
provides an in-depth overview of the core physicochemical properties of 2-
(Dodecylamino)ethanol, detailed experimental protocols for their determination, and a
visualization of a key experimental workflow.

Physicochemical Properties of 2-
(Dodecylamino)ethanol

The fundamental physicochemical characteristics of 2-(Dodecylamino)ethanol are
summarized in the table below. These properties are crucial for understanding its behavior in
various systems and for its application in research and development.
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Property Value Source(s)
Molecular Formula C14H31NO [1]
Molecular Weight 229.40 g/mol [2]
CAS Number 16613-87-9 [11[3]
Boiling Point 341.2°C at 760 mmHg [4]
Density Approximately 0.862 g/cm?3 [4]
Vapor Pressure 5.39E-06 mmHg at 25°C [4]
Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor

C)c;untg p 2 )
Rotatable Bond Count 13 [4]

Experimental Protocols

Accurate determination of physicochemical properties is paramount for the reliable application
of any chemical compound. The following sections detail the methodologies for key
experiments relevant to 2-(Dodecylamino)ethanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

e Apparatus Setup: A simple distillation apparatus is assembled, which includes a round-
bottom flask, a heating mantle or sand bath, a condenser, a thermometer, and a collection
flask.[5]

o Sample Preparation: A known volume of 2-(Dodecylamino)ethanol is placed in the round-
bottom flask along with boiling chips to ensure smooth boiling.
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e Heating: The sample is gradually heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

o Temperature Reading: The temperature is recorded when it stabilizes, indicating that the
vapor and liquid are in equilibrium. This stable temperature is the boiling point of the
substance.[6] It is crucial that the thermometer bulb is positioned correctly, just below the
side arm of the distillation head, to accurately measure the temperature of the vapor.

o Pressure Correction: The atmospheric pressure is recorded, as the boiling point is
dependent on pressure. If the pressure is not at 760 mmHg, a correction may be necessary.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical
balance are required.[7]

o Measurement of Empty Pycnometer Mass: The pycnometer is thoroughly cleaned, dried, and
its mass is accurately measured on the analytical balance.

o Measurement of Pycnometer Mass with Sample: The pycnometer is filled with 2-
(Dodecylamino)ethanol, ensuring no air bubbles are present. The mass of the filled
pycnometer is then measured.

o Measurement of Pycnometer Mass with a Reference Liquid: The pycnometer is emptied,
cleaned, and filled with a reference liquid of known density (e.g., deionized water). The mass
is then measured.

» Calculation: The density of 2-(Dodecylamino)ethanol is calculated using the following
formula: Density of Sample = (Mass of Sample / Mass of Reference Liquid) * Density of
Reference Liquid[7]

Determination of Critical Micelle Concentration (CMC)
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The CMC is the concentration of a surfactant above which micelles form and all additional
surfactants added to the system will form micelles.[4]

Methodology: Surface Tension Measurement

e Principle: The surface tension of a surfactant solution decreases as the concentration of the
surfactant increases. Once the CMC is reached, the surface tension remains relatively
constant because the interface is saturated with surfactant molecules, and any additional
surfactant molecules form micelles in the bulk solution.[4][8]

o Apparatus: A tensiometer (e.g., a Du Nouly ring tensiometer or a Wilhelmy plate tensiometer)
is used to measure the surface tension.

o Sample Preparation: A series of solutions of 2-(Dodecylamino)ethanol in a suitable solvent
(typically water) are prepared at various concentrations.[4]

o Measurement: The surface tension of each solution is measured using the tensiometer.

o Data Analysis: The surface tension values are plotted against the logarithm of the surfactant
concentration. The plot will show a sharp break or inflection point. The concentration at this
inflection point is the CMC.[8]

Experimental Workflow Visualization

The following diagram illustrates the experimental workflow for determining the Critical Micelle
Concentration (CMC) of 2-(Dodecylamino)ethanol using the surface tension method.

Caption: Workflow for CMC determination by surface tension measurement.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of 2-
(Dodecylamino)ethanol, along with standardized experimental protocols for their
determination. The data and methodologies presented are essential for researchers and
professionals working with this versatile compound, enabling a deeper understanding of its
behavior and facilitating its effective application in various scientific and industrial contexts. The
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amphiphilic nature of 2-(Dodecylamino)ethanol, quantified by properties such as its CMC,
underpins its utility as a surfactant and its potential in advanced applications like drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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